![molecular formula C27H33F3N4O3 B1574315 CWP232291](/img/no-structure.png)
CWP232291
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
CWP232291 is a small molecule and prodrug of CWP232204 targeting Src associated in mitosis, of 68 kDa (Sam68 or KHDRBS1), with potential antineoplastic activity. This compound is converted in serum into its active form CWP232204 which binds to Sam68, thereby resulting in the induction of apoptosis in selective cancer cells. Due to the multimodular structure of Sam68, the apoptosis mediated by CWP232204-Sam68 interaction can be attributed to 1) activation of transcription factor NF-kB induced by tumor necrosis factor alpha signaling, 2) alternative splicing of BCL-2 apoptosis gene, driving the balance towards pro-apoptotic as opposed to anti-apoptotic isoforms, 3) down-regulation of the anti-apoptotic protein survivin via Want signaling.
Scientific Research Applications
1. Hematologic Malignancies
CWP232291, a novel small molecule inhibitor of the Wnt signaling pathway, has shown potential in treating hematologic malignancies. It promotes beta-catenin degradation, exhibiting cytotoxic effects on acute myeloid leukemia (AML), B-cell non-Hodgkin lymphoma (B-NHL), and multiple myeloma (MM) patient samples while sparing normal bone marrow cells (Kim et al., 2011).
2. Gastrointestinal Cancers
This compound's efficacy in gastrointestinal cancers, particularly in gastric cancer, was demonstrated in xenograft and genetically-engineered mouse models. Its activity was especially pronounced in cancer cell lines with mutations in the β-catenin signaling pathway (Park et al., 2017).
3. Prostate Cancer
The inhibitor has been effective against castration-resistant prostate cancer (CRPC) by inducing endoplasmic reticulum stress and apoptosis. It also targets WNT/β-catenin signaling, suggesting a new therapeutic strategy against CRPC (Pak et al., 2019).
4. Ovarian Cancer
This compound significantly attenuates ovarian cancer growth by inhibiting β-catenin. Notably, it also suppresses growth in cisplatin-resistant cell lines and patient-derived organoids, indicating its potential as a novel treatment strategy against ovarian cancer (Wang et al., 2022).
5. Multiple Myeloma
The inhibitor demonstrates potent growth inhibitory activity in multiple myeloma (MM) cell lines. It promotes beta-catenin degradation, leading to apoptosis in MM cells and showing significant tumor growth inhibition in MM tumor-bearing mice models (Cha et al., 2010).
Properties
Molecular Formula |
C27H33F3N4O3 |
---|---|
Appearance |
Solid powder |
Synonyms |
CWP-232291; CWP232291; CWP 232291.; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.